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Chlorophenyl)sulfonyl]piperidine

Cat. No.: B8297943 Get Quote

An In-Depth Technical Guide to the Structure Elucidation of 4-[(2-
Chlorophenyl)sulfonyl]piperidine

Introduction
In the landscape of modern drug discovery and development, the unambiguous determination

of a molecule's chemical structure is a cornerstone of safety, efficacy, and intellectual property.

[1][2] Small molecules, particularly those containing heterocyclic scaffolds like piperidine,

remain a vital component of the pharmaceutical pipeline.[3] The piperidine ring, a saturated six-

membered heterocycle, is a prevalent feature in many approved drugs due to its favorable

physicochemical properties and ability to serve as a versatile scaffold.[4][5]

This guide provides an in-depth, multi-technique approach to the complete structure elucidation

of 4-[(2-Chlorophenyl)sulfonyl]piperidine, a compound featuring a substituted aromatic ring,

a sulfonamide linkage, and a piperidine moiety. This document is intended for researchers,

analytical scientists, and professionals in drug development, offering not just protocols, but the

underlying scientific rationale that governs the analytical strategy. Our approach is designed as

a self-validating system, where orthogonal analytical techniques converge to a single,

irrefutable structural conclusion.[6][7]
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The elucidation of a novel chemical entity is never reliant on a single technique. Instead, it is a

process of assembling a structural puzzle using pieces of information from various orthogonal

methods. Each technique provides unique insights, and their collective data builds a

comprehensive and validated structural picture. Our strategy begins with determining the

molecular formula and identifying key functional groups, then proceeds to map the precise

connectivity of every atom, and finally, confirms the three-dimensional arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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